Cas no 872-98-0 (5,5-Dimethyl-1,3-dioxane)

• Product Name: 5,5-Dimethyl-1,3-dioxane
• CAS No: 872-98-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00014646
• CID: 725890
• PubChem ID: 70109
• Update Time: 2025-04-23

5,5-Dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5,5-dimethyl-
• 5,5-DIMETHYL-1,3-DIOXANE
• NEOPENTYLENE FORMAL
• 1,3-Dioxane,5,5-dimethyl
• 5,5-Dimethyl-m-dioxane
• 1,3-Dioxane, 5,5-dimethyl-
• m-Dioxane, 5,5-dimethyl-
• TIMTEC-BB SBB008206
• 5,5-DIMETHYL-1,3-DIOXANE 95+%
• 872-98-0
• Z1198147441
• UNII-EA3NWA96LK
• CS-0222044
• SCHEMBL1547387
• NSC 139437
• MFCD00014646
• NSC-139437
• DTXSID20236182
• DB-080904
• 5,5-dimethyl-[1,3]dioxane
• NSC139437
• EA3NWA96LK
• EINECS 212-834-4
• FS-5729
• 5,5-Dimethyl-m-dioxane; NSC 139437
• DTXCID20158673
• EN300-110112
• AKOS006229878
• NS00039182
• G72254
• 5,5-Dimethyl-1,3-dioxane

• MDL： MFCD00014646
• Inchi： 1S/C6H12O2/c1-6(2)3-7-5-8-4-6/h3-5H2,1-2H3
• InChI Key： QDCJIPFNVBDLRH-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC1

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 116.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1

Experimental Properties

• Density: 0.914
• Boiling Point: 115.5°C at 760 mmHg
• Flash Point: 23.8°C
• Refractive Index: 1.402
• Solubility: 可溶于氯仿（少量）、DMSO（少量）、甲醇（少量）
• PSA: 18.46000
• LogP: 1.01690

5,5-Dimethyl-1,3-dioxane Security Information

• Safety Instruction： S16-S23-S33
• Risk Phrases：R11

Additional information on 5,5-Dimethyl-1,3-dioxane

Introduction to 1,3-Dioxane,5,5-dimethyl (CAS No. 872-98-0)

The compound 1,3-Dioxane,5,5-dimethyl (CAS No. 872-98-0) is a significant molecule in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the dioxane family, characterized by a stable oxygen-containing ring structure. The presence of two methyl groups at the 5-position enhances its chemical properties, making it a versatile intermediate in synthetic chemistry and a subject of interest in medicinal applications.

1,3-Dioxane,5,5-dimethyl is primarily recognized for its role as a building block in the synthesis of more complex molecules. Its unique structure allows for facile functionalization at multiple sites, which is crucial for developing novel pharmaceuticals and agrochemicals. The compound's stability under various reaction conditions makes it a preferred choice in industrial and laboratory settings alike.

In recent years, researchers have been exploring the potential of 1,3-Dioxane,5,5-dimethyl in drug discovery. Its ability to serve as a scaffold for designing bioactive molecules has led to several innovative approaches in medicinal chemistry. For instance, studies have demonstrated its utility in creating derivatives with enhanced binding affinity to biological targets. This has opened up new avenues for developing treatments against various diseases.

One of the most intriguing aspects of 1,3-Dioxane,5,5-dimethyl is its reactivity and compatibility with other functional groups. This property has been leveraged in the development of novel catalysts and reaction protocols that improve efficiency in organic synthesis. Researchers have reported significant advancements in cross-coupling reactions and oxidation processes by incorporating this compound into their methodologies.

The pharmaceutical industry has also taken note of 1,3-Dioxane,5,5-dimethyl's potential. Several preclinical studies have highlighted its role in modulating enzyme activity and interfering with disease pathways. These findings have prompted further investigation into its pharmacological effects and therapeutic applications. The compound's structural flexibility allows chemists to tailor its properties for specific biological targets, making it a valuable asset in drug development pipelines.

From an industrial perspective, 1,3-Dioxane,5,5-dimethyl is valued for its scalability and cost-effectiveness in large-scale production. Its synthesis can be optimized to meet industrial demands while maintaining high purity standards. This has made it a reliable choice for manufacturers seeking efficient and sustainable solutions for their chemical needs.

The environmental impact of using 1,3-Dioxane,5,5-dimethyl has also been a focus of recent research. Studies have examined its degradation pathways and ecotoxicological profile to ensure safe handling and disposal practices. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint.

Another area where 1,3-Dioxane,5,5-dimethyl has shown promise is in materials science. Its incorporation into polymer matrices enhances thermal stability and mechanical strength properties. This has led to the development of advanced materials with applications ranging from electronics to aerospace industries.

Future research directions for 1,3-Dioxane,5,5-dimethyl include exploring its role in nanotechnology and biomedicine. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for drug delivery systems and diagnostic tools. Innovations in these fields could lead to groundbreaking advancements in healthcare technologies.

In conclusion,1,3-Dioxane, CAS No 872-98-0, stands as a remarkable compound with diverse applications across multiple industries. Its versatility as a synthetic intermediate and its potential in pharmaceuticals underscore its importance in modern chemistry research.